β-Cortolone
β-Cortolone
Brand Name:
Vulcanchem
CAS No.:
667-66-3
VCID:
VC0145583
InChI:
InChI=1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-15,17-18,22-23,25-26H,3-11H2,1-2H3/t12-,13-,14+,15+,17-,18-,19+,20+,21+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(CO)O)O)C)O
Molecular Formula:
C21H34O5
Molecular Weight:
366.5 g/mol
β-Cortolone
CAS No.: 667-66-3
Reference Standards
VCID: VC0145583
Molecular Formula: C21H34O5
Molecular Weight: 366.5 g/mol
| CAS No. | 667-66-3 |
|---|---|
| Product Name | β-Cortolone |
| Molecular Formula | C21H34O5 |
| Molecular Weight | 366.5 g/mol |
| IUPAC Name | (3R,5R,8S,9S,10S,13S,14S,17R)-17-[(1R)-1,2-dihydroxyethyl]-3,17-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-11-one |
| Standard InChI | InChI=1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-15,17-18,22-23,25-26H,3-11H2,1-2H3/t12-,13-,14+,15+,17-,18-,19+,20+,21+/m1/s1 |
| Standard InChIKey | JXCOSKURGJMQSG-AIEJOZITSA-N |
| Isomeric SMILES | C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CC[C@@]4([C@@H](CO)O)O)C)O |
| SMILES | CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(CO)O)O)C)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(CO)O)O)C)O |
| Synonyms | 3α,17,20β,21-Tetrahydroxy-11-pregnanone; 5β-Pregnan-11-one, 3α,17,20β,21-tetrahydroxy- (7CI,8CI); 20β-Cortolone; 20β-Hexahydrocortisone; 3α,17,20β,21-Tetrahydroxy-5β-pregnan-11-one; 3α,17α,20β,21-Tetrahydroxy-5β-pregnan-11-one; 5β-Pregnan-3α,17α,20β, |
| PubChem Compound | 245259 |
| Last Modified | Nov 11 2021 |
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